Cas no 2229170-54-9 (3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol)

• Product Name: 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol
• CAS No: 2229170-54-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5862520
• PubChem ID: 165671492
• Update Time: 2025-07-18

3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol
• EN300-1774186
• 3-amino-2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}propan-1-ol
• 2229170-54-9

• Inchi： 1S/C9H15N3O/c10-4-6(5-13)9-7-2-1-3-8(7)11-12-9/h6,13H,1-5,10H2,(H,11,12)
• InChI Key： UJJYPNFDZBFNCJ-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol

Exploring the Potential of 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol (CAS No. 2229170-54-9) in Modern Research and Applications

The compound 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol (CAS No. 2229170-54-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. With the rise of AI-driven drug discovery and computational chemistry, researchers are increasingly exploring novel heterocyclic compounds like this one for their bioactive potential. Its cyclopentacpyrazole core, combined with an amino-propanol side chain, offers a versatile scaffold for designing targeted molecules.

One of the most searched questions in the field is: "What are the applications of cyclopentacpyrazole derivatives in medicine?" This compound’s structure suggests potential interactions with enzymes or receptors, making it a candidate for kinase inhibition or GPCR modulation. Recent studies highlight the growing demand for small-molecule modulators in treating chronic diseases, and 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol could play a role in this arena. Its hydrogen-bonding capacity and polar functional groups align with trends in fragment-based drug design.

From an SEO perspective, terms like "synthesis of amino-propanol derivatives" and "cyclopentacpyrazole scaffold uses" are frequently queried, reflecting the compound’s relevance in synthetic chemistry. The CAS No. 2229170-54-9 is often associated with patent literature and preclinical studies, indicating its proprietary or exploratory status. Researchers are also investigating its solubility and stability under physiological conditions, which are critical for drug formulation.

Another trending topic is the integration of machine learning in compound optimization. The structural features of 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol make it a suitable subject for QSAR modeling or virtual screening. Its chiral center and amino group could influence binding affinity, a hot topic in precision medicine. Additionally, the compound’s potential as a building block for peptide mimetics aligns with the surge in interest around biologics and hybrid therapeutics.

Environmental and green chemistry considerations are also driving research into this compound. Questions like "How to synthesize heterocycles sustainably?" are common, and 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol may benefit from catalytic methods or flow chemistry approaches. Its low molecular weight and functional diversity make it a candidate for high-throughput screening platforms, which are pivotal in accelerated drug development.

In summary, 3-amino-2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}propan-1-ol (CAS No. 2229170-54-9) represents a promising intersection of structural novelty and therapeutic potential. Its relevance to drug discovery, computational modeling, and sustainable synthesis ensures its place in contemporary research discussions. As the scientific community continues to explore its properties, this compound may unlock new avenues in medicinal chemistry and material science.